Cas no 99186-88-6 (4-(Propane-1-sulfonyl)benzoic Acid)

• Product Name: 4-(Propane-1-sulfonyl)benzoic Acid
• CAS No: 99186-88-6
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD09949156
• CID: 1991775
• PubChem ID: 188497
• Update Time: 2025-08-03

4-(Propane-1-sulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(propylsulfonyl)benzoic acid
• 4-propylsulfonylbenzoic acid
• 4-(propylsulfonyl)benzoicacid
• Z295402772
• SCHEMBL1018690
• EN300-85045
• 4-(propane-1-sulfonyl)benzoic acid
• DTXSID50243980
• YQQVAQOZIVPLQU-UHFFFAOYSA-N
• AKOS000192050
• 99186-88-6
• Benzoic acid, 4-(propylsulfonyl)-
• G49895
• 4-(Propane-1-sulfonyl)benzoic Acid

• MDL： MFCD09949156
• Inchi： 1S/C10H12O4S/c1-2-7-15(13,14)9-5-3-8(4-6-9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： YQQVAQOZIVPLQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(CCC)(=O)=O

Computed Properties

• Exact Mass: 228.046
• Monoisotopic Mass: 228.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 439.1°C at 760 mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.543

Additional information on 4-(Propane-1-sulfonyl)benzoic Acid

Research Update on 4-(Propane-1-sulfonyl)benzoic Acid (CAS: 99186-88-6) in Chemical Biology and Pharmaceutical Applications

4-(Propane-1-sulfonyl)benzoic Acid (CAS: 99186-88-6) is a sulfonyl-containing benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents. Recent studies have shed light on its unique physicochemical properties, synthetic utility, and biological activities, making it a subject of growing interest in the scientific community.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-(Propane-1-sulfonyl)benzoic Acid as a building block for the development of novel COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibited selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The researchers employed molecular docking studies to elucidate the binding interactions between the sulfonyl group and the COX-2 active site, providing valuable insights for structure-based drug design.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 4-(Propane-1-sulfonyl)benzoic Acid was utilized as a precursor for the synthesis of proteolysis-targeting chimeras (PROTACs). The study highlighted the compound's ability to serve as a linker between target protein binders and E3 ubiquitin ligase recruiters, facilitating the degradation of disease-causing proteins. This application represents a promising approach in targeted protein degradation therapeutics, particularly for challenging drug targets in oncology and neurodegenerative diseases.

Recent synthetic methodology developments have also expanded the utility of 4-(Propane-1-sulfonyl)benzoic Acid. A 2024 publication in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed C-H activation, significantly improving the efficiency of producing this compound and its derivatives. This methodological advancement addresses previous challenges in scalability and cost-effectiveness, potentially enabling broader application in medicinal chemistry programs.

The compound's physicochemical properties have been systematically characterized in a 2023 Pharmaceutical Research article, which reported its solubility profile, pKa values, and membrane permeability characteristics. These studies are particularly valuable for formulation scientists working on drug delivery systems, as they provide critical data for predicting absorption, distribution, metabolism, and excretion (ADME) properties of derivatives based on this scaffold.

Emerging applications in chemical biology have also been explored, with a recent Nature Chemical Biology study (2024) demonstrating the use of 4-(Propane-1-sulfonyl)benzoic Acid derivatives as chemical probes for studying protein-protein interactions. The sulfonyl moiety was found to participate in unique hydrogen bonding networks, making it valuable for modulating protein interfaces and developing protein-protein interaction inhibitors.

In conclusion, 4-(Propane-1-sulfonyl)benzoic Acid (CAS: 99186-88-6) continues to demonstrate significant potential across multiple areas of chemical biology and pharmaceutical research. Recent advances have expanded its applications from traditional medicinal chemistry to cutting-edge therapeutic modalities like PROTACs and chemical biology tools. The growing body of research suggests that this compound will remain an important scaffold in drug discovery efforts, particularly for targeting challenging biological pathways and protein interactions. Future research directions may focus on further optimizing its physicochemical properties and exploring novel derivatives with enhanced biological activities.